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Compound of Interest

Compound Name: Benzamide, N-bromo-

Cat. No.: B3049252

For Researchers, Scientists, and Drug Development Professionals

N-bromobenzamide, a halogenated derivative of benzamide, serves as a valuable reagent and
building block in organic synthesis. This technical guide provides a comprehensive overview of
its physical and chemical properties, detailed experimental protocols for its synthesis and
characterization, and insights into its reactivity. This document is intended to be a core
resource for researchers, scientists, and professionals in drug development and related fields.

Physical and Chemical Properties

N-bromobenzamide is a solid at room temperature. While extensive experimental data for the
parent N-bromobenzamide is not readily available in public literature, computed properties and
data from related isomers provide valuable insights. It is crucial to distinguish N-
bromobenzamide, where the bromine is attached to the nitrogen atom, from its isomers, the
bromobenzamides (2-bromo, 3-bromo, and 4-bromo), where the bromine is attached to the
aromatic ring.

Table 1: Physical and Chemical Properties of N-bromobenzamide and its Isomers
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N-bromobenzamide 4-bromobenzamide 2-bromobenzamide

Property . .
(Computed) (Experimental) (Experimental)
Molecular Formula C7HeBrNO[1] C7HeBrNO[2] C7HeBrNO
Molecular Weight 200.03 g/mol [1] 200.035 g/mol [3] 200.033 g/mol [4]
CAS Number 19964-97-7[5] 698-67-9[2][3] 4001-73-4
Melting Point Not available 189-194 °CJ3] Not available
- ) ] 309.9 °C at 760 ]
Boiling Point Not available Not available
mmHg[3]
Solubility Not available Insoluble in water[6] Not available
LogP (Octanol/Water) 1.8 2.24830[3] Not available
Hydrogen Bond Donor
1 2 2
Count
Hydrogen Bond
yeres 1 1 1
Acceptor Count
Rotatable Bond Count 1 1 1

Synthesis of N-bromobenzamide

A common method for the synthesis of N-haloamides is the direct halogenation of the
corresponding amide. For N-bromobenzamide, this would involve the reaction of benzamide
with a brominating agent.

Experimental Protocol: Synthesis of N-bromobenzamide
from Benzamide

Materials:
e Benzamide

e N-Bromosuccinimide (NBS)
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e Carbon tetrachloride (CCla) or other suitable inert solvent
e Inert gas (e.g., Argon or Nitrogen)

e Stirring apparatus

e Reaction vessel

« Filtration apparatus

o Recrystallization solvents

Procedure:

e In aclean, dry reaction vessel, dissolve benzamide in a suitable inert solvent such as carbon
tetrachloride.

e Under an inert atmosphere, add N-bromosuccinimide (NBS) to the solution in stoichiometric
amounts.

« Stir the reaction mixture at room temperature. The reaction progress can be monitored by
thin-layer chromatography (TLC).

e Upon completion of the reaction, the succinimide byproduct can be removed by filtration.

e The solvent is then removed from the filtrate under reduced pressure to yield the crude N-
bromobenzamide.

e The crude product can be purified by recrystallization from an appropriate solvent system to
obtain pure N-bromobenzamide.

Diagram 1: Synthetic Workflow for N-bromobenzamide

Caption: Workflow for the synthesis of N-bromobenzamide.

Chemical Reactivity
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N-bromobenzamide is expected to exhibit reactivity characteristic of N-haloamides. The N-Br
bond is a source of electrophilic bromine, making the compound a useful brominating agent for
various organic substrates. It can also undergo reactions involving the amide functionality.

Key reactions include:

» Bromination of Alkenes and Alkynes: N-bromobenzamide can add bromine across double
and triple bonds.

» Bromination of Aromatic Compounds: It can be used for the electrophilic bromination of
activated aromatic rings.

e Hofmann Rearrangement: In the presence of a base, N-bromoamides can undergo Hofmann
rearrangement to form amines with one less carbon atom.

Diagram 2: Reactivity of N-bromobenzamide
Caption: Key chemical reactions of N-bromobenzamide.

Spectroscopic Data

While experimental spectra for N-bromobenzamide are not readily available, data for its
isomers can provide an indication of the expected spectral features.

Table 2: Spectroscopic Data for Bromobenzamide Isomers

Technique 4-bromobenzamide 2-bromobenzamide

5 7.60 (t, 2H), 7.37 (d, 2H), 57.88, 7.634, 7.58, 7.41,

1H NMR (DMSO-ds, 90 MHZz)
5.96 (b, 2H) ppm[7][8] 7.333 ppm[9]

0 168.27, 132.11, 131.98, ]
13C NMR (CDCls, 400 MHz) 129.07 126.88 7] Not available
.07, .88 ppm

IR (KBr disc) Available[3] Available[10]

Mass Spectrum (EI) m/z (%): 202 (M+)[7] Molecular lon: 199[9]
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Safety and Handling

N-bromobenzamide and its isomers should be handled with care in a well-ventilated laboratory,
preferably in a chemical fume hood.[11] Appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat, should be worn.[11] Avoid inhalation of dust
and contact with skin and eyes.[11] In case of contact, wash the affected area with copious
amounts of water.[11] Store in a cool, dry place away from incompatible materials such as
strong oxidizing agents.[11]

This technical guide provides a foundational understanding of the physical and chemical
properties of N-bromobenzamide for researchers and professionals. Further experimental
investigation is warranted to fully characterize the parent compound and expand its
applications in organic synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-bromobenzamide:
Physical and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049252#physical-and-chemical-properties-of-n-
bromobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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